Cas no 2411284-46-1 (4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole)

• Product Name: 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole
• CAS No: 2411284-46-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5358563
• Update Time: 2025-05-24

4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole
• 4-[(oxiran-2-yl)methoxy]-1-phenyl-1H-pyrazole
• Z3991576919

• Inchi： 1S/C12H12N2O2/c1-2-4-10(5-3-1)14-7-11(6-13-14)15-8-12-9-16-12/h1-7,12H,8-9H2
• InChI Key： FEWORNYZAGYPJZ-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• XLogP3: 1.6
• Topological Polar Surface Area: 39.6

Additional information on 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole

Recent Advances in the Study of 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole (CAS: 2411284-46-1)

4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole (CAS: 2411284-46-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique epoxy-functionalized pyrazole structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted the compound's ability to reduce inflammation in murine models with minimal gastrointestinal side effects, a common drawback of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. A preprint article available on bioRxiv reported that 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole induces apoptosis in certain cancer cell lines by modulating the activity of the Bcl-2 family of proteins. The study also noted that the compound's epoxy group plays a crucial role in its reactivity and binding affinity to target proteins, suggesting opportunities for further structural optimization.

The synthetic methodology for 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole has also been a focus of recent research. A 2024 paper in Organic Letters described an efficient, one-pot synthesis route that improves yield and reduces the need for hazardous reagents. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The paper also discussed the compound's stability under various physiological conditions, which is critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole as a viable drug candidate. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, and efforts are underway to improve its solubility and metabolic stability. Researchers are also investigating its potential off-target effects to ensure safety and efficacy in vivo.

In conclusion, 4-(Oxiran-2-ylmethoxy)-1-phenylpyrazole (CAS: 2411284-46-1) represents a promising scaffold for the development of new therapeutic agents. Its multifaceted biological activities and recent advancements in synthetic chemistry underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical trials.